(3E)-N-[5-methyl-2-(pentanoylamino)phenyl]pent-3-enamide

• IUPAC Name: N-[4-methyl-2-[[(E)-pent-3-enoyl]amino]phenyl]pentanamide
• InChI: InChI=1S/C17H24N2O2/c1-4-6-8-16(20)18-14-11-10-13(3)12-15(14)19-17(21)9-7-5-2/h5,7,10-12H,4,6,8-9H2,1-3H3,(H,18,20)(H,19,21)/b7-5+
• InChI Key: NOQDJJLSYYHMHD-FNORWQNLSA-N
• Canonical SMILES: CCCCC(=O)NC1=C(C=C(C=C1)C)NC(=O)CC=CC
• Isomeric SMILES: CCCCC(=O)NC1=C(C=C(C=C1)C)NC(=O)C/C=C/C
• Molecular Formula: C17H24N2O2
• Molecular Weight: 288.4 g/mol

Description

The compound “(3E)-N-[5-methyl-2-(pentanoylamino)phenyl]pent-3-enamide” is an organic compound based on its structure. It contains a pentene group (pent-3-enamide) and a phenyl group, both of which are common in organic chemistry.

Synthesis Analysis

While I don’t have specific information on the synthesis of this exact compound, organic compounds with similar structures are often synthesized through reactions such as condensation, substitution, or addition reactions.

Molecular Structure Analysis

The compound contains a double bond, which suggests it could exist in different geometric isomers, known as cis-trans isomers. The “(3E)” in the name indicates the configuration of the double bond, with “E” standing for “entgegen”, German for “opposite” - indicating that the two largest groups are on opposite sides of the double bond.

Chemical Reactions Analysis

Again, while I don’t have specific information on this compound, compounds with double bonds like alkenes can undergo addition reactions. For example, they can participate in reactions like hydrogenation, halogenation, and hydrohalogenation.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Properties such as boiling point, melting point, solubility, and reactivity can be influenced by factors like molecular weight, polarity, and the presence of functional groups.